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Compound of Interest

Compound Name: 4-Pentylaniline

Cat. No.: B1581728

For immediate release: This document provides essential safety and logistical information for
the proper handling and disposal of 4-Pentylaniline, a chemical compound utilized in various
research and development applications. The following procedures are designed to ensure the
safety of laboratory personnel and compliance with environmental regulations.

Safety and Hazard Information

4-Pentylaniline is classified as a hazardous substance. It is harmful if swallowed, in contact
with skin, or inhaled.[1] It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2] Therefore, strict adherence to safety protocols is mandatory when

handling this chemical.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Pentylaniline, compiled from
various safety data sheets.
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Property Value Source
Molecular Formula C11H17N [31141[5]
Molecular Weight 163.26 g/mol [3114]
Density 0.919 g/mL at 25 °C [31[41[5]
Refractive Index n20/D 1.53 [31141[5]
Flash Point 113 °C (235.4 °F) - closed cup [3]
Boiling Point 200 °C (392 °F)

Melting Point 41 - 46 °C (106 - 115 °F)

Water Solubility Sparingly soluble [41[5]

Personal Protective Equipment (PPE)

When handling 4-Pentylaniline, the following personal protective equipment must be worn:

o Eye/Face Protection: Safety glasses with side-shields or goggles.[1] Ensure eyewash
stations are readily accessible.[1]

» Skin Protection: Chemical-resistant gloves (e.qg., Nitrile rubber), and a lab coat.[1] Flame
retardant antistatic protective clothing is also recommended.

» Respiratory Protection: Use in a well-ventilated area. If inhalation risk is high, a respirator
with an appropriate filter (e.g., type ABEK) is necessary.[3]

Step-by-Step Disposal Procedures

The proper disposal of 4-Pentylaniline waste is crucial to prevent environmental contamination
and ensure workplace safety. The following steps outline the recommended disposal protocol.

1. Waste Collection:

» All waste containing 4-Pentylaniline, including contaminated consumables (e.g., pipette tips,
gloves), should be collected in a designated, properly labeled, and sealed waste container.
e The container must be made of a material compatible with the chemical.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9271054.htm
https://www.chembk.com/en/chem/4-PENTYLANILINE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9271054.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9271054.htm
https://www.chembk.com/en/chem/4-PENTYLANILINE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9271054.htm
https://www.chembk.com/en/chem/4-PENTYLANILINE
https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9271054.htm
https://www.chembk.com/en/chem/4-PENTYLANILINE
https://www.benchchem.com/product/b1581728?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH2656914&productDescription=4-N-PENTYLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2656914&productDescription=4-N-PENTYLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2656914&productDescription=4-N-PENTYLANILINE+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/JP/ja/product/aldrich/222135
https://www.benchchem.com/product/b1581728?utm_src=pdf-body
https://www.benchchem.com/product/b1581728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials.[1]

2. Small Spills:

o Evacuate the immediate area if necessary.

» Ventilate the area of the spill.

o Absorb the spill using an inert absorbent material such as vermiculite, dry sand, or earth.

o Collect the absorbed material using non-sparking tools and place it into a suitable, closed
container for disposal.[1]

o Clean the spill area with a suitable solvent, followed by washing with soap and water. All
cleaning materials should also be treated as hazardous waste.

3. Large Spills:

o Evacuate the laboratory and alert the appropriate safety personnel immediately.
o Contain the spill if it can be done without risk.
» Follow the institutional emergency response plan for large chemical spills.

4. Final Disposal:

¢ All 4-Pentylaniline waste is considered hazardous waste.

e Disposal must be conducted by a licensed hazardous waste disposal company.

¢ Do not dispose of 4-Pentylaniline down the drain or in the regular trash.

o Ensure compliance with all local, state, and federal regulations regarding hazardous waste
disposal.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 4-Pentylaniline.
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4-Pentylaniline Disposal Workflow
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Caption: Logical workflow for the safe disposal of 4-Pentylaniline.

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/product/b1581728?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581728?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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